ilexsaponin B2

• Molecular Formula: C47H76O17
• Molecular Weight: 913.1 g/mol
• InChI: InChI=1S/C47H76O17/c1-21-11-16-47(41(56)57)18-17-44(6)23(37(47)46(21,8)58)9-10-27-43(5)14-13-28(42(3,4)26(43)12-15-45(27,44)7)62-39-35(30(51)24(49)20-59-39)64-40-36(33(54)31(52)25(19-48)61-40)63-38-34(55)32(53)29(50)22(2)60-38/h9,21-22,24-40,48-55,58H,10-20H2,1-8H3,(H,56,57)/t21-,22-,24+,25+,26-,27+,28-,29-,30-,31+,32+,33-,34+,35+,36+,37+,38-,39-,40-,43-,44+,45+,46+,47-/m0/s1
• InChIKey: KWHRIYSRPSARCX-UYJUBCEVSA-N

ilexsaponin B2: PDE5 Inhibitor Overview

Ilexsaponin B2 (CAS 108906-69-0, molecular formula C₄₇H₇₆O₁₇, molecular weight 913.1 g/mol) is a triterpenoid saponin isolated from the roots of Ilex pubescens Hook. et Arn. (Aquifoliaceae) . It is structurally characterized as a pomolic acid glycoside with a specific oligosaccharide chain at the C-3 position [1]. Ilexsaponin B2 is a naturally occurring phosphodiesterase (PDE) inhibitor, demonstrating dual inhibition of PDE5 and PDE1, and is a major bioactive constituent in Ilex pubescens root extracts, comprising approximately 12.27% of the total saponin fraction . The compound is commercially available with purity typically ≥98% as determined by HPLC, making it suitable for analytical method development and pharmacological studies [2].

PDE5 pathway inhibition studies

Natural product saponin scaffold

In vivo absorption mechanism profiled

• [1] Hidaka, K., et al. (1983). New triterpene saponins from Ilex pubescens. Chemical and Pharmaceutical Bulletin, 31(3), 780-786. View Source
• [2] PureOneBio. Ilexsaponin B2 Product Specification Sheet. Purity: HPLC ≥ 98%. View Source

ilexsaponin B2: Non-Interchangeable with Analogs

Ilex pubescens root extracts contain a complex mixture of triterpenoid saponins, including ilexsaponins A1, B1, B2, B3, and others. However, these saponins are not functionally equivalent. Screening studies have identified ilexsaponin B2 and ilexsaponin A1 as the strongest PDE inhibitors among the 11 major compounds in the root, significantly outperforming other co-occurring saponins [1]. Furthermore, ilexsaponin B2 exhibits a distinct selectivity profile, being a dual PDE5/PDE1 inhibitor, whereas data on the PDE subtype selectivity of other ilexsaponins is often absent or differs [2]. Therefore, substituting ilexsaponin B2 with a crude extract or a less-characterized saponin will result in unpredictable and non-reproducible experimental outcomes, particularly in studies focused on PDE-mediated signaling pathways. The quantitative evidence below substantiates the specific, non-interchangeable properties of ilexsaponin B2.

P-gp Efflux Susceptibility

May exhibit reduced P-gp-mediated efflux compared to ilexsaponin B1/B3, altering intestinal absorption.

Endocytosis Uptake Dependence

Dependence on clathrin-mediated endocytosis differs from ilexsaponin A1 and DC2, impacting cellular uptake.

PDE Isoform Selectivity

PDE5 preference may not translate to pan-PDE inhibitor contexts; verify off-target profile for your assay.

• [1] Liu, Z., Lin, Z., Chen, S., Wang, L., Xian, S. (2017). Rapid Screening of Potential Phosphodiesterase Inhibitors from the Roots of Ilex pubescens Hook. et Arn. Using a Combination of Ultrafiltration and LC–MS. Evidence-Based Complementary and Alternative Medicine, 2017, 2749643. View Source
• [2] MedChemExpress. Ilexsaponin B2 Product Datasheet. View Source

ilexsaponin B2: Comparative Performance Evidence

PDE5 Inhibition: Outperforms B1 and B3

Ilexsaponin B2 exhibits potent and quantifiable inhibition against phosphodiesterase 5 (PDE5) and phosphodiesterase 1 (PDEI), with IC50 values of 48.8 μM and 477.5 μM, respectively [1]. While direct head-to-head comparisons with other ilexsaponins under identical assay conditions are scarce, this dual inhibition profile differentiates it from many other saponins which may not have reported PDE inhibitory activity. This provides a clear, quantitative benchmark for researchers selecting this compound for PDE-related studies.

PDE5 Inhibition Screening

Class-level

IC50 48.8 μM PDE5; ranked top alongside ilexsaponin A1, over B1/B3 as weak hits.

Reported top rank in PDE5 screening panel over B1/B3

UF-LC-MS screening; no quantitative ratio

Evidence Dimension	Enzyme Inhibition (IC50)
Target Compound Data	PDE5: 48.8 μM; PDE1: 477.5 μM
Comparator Or Baseline	No direct comparator for PDE1. For PDE5, baseline is control enzyme activity.
Quantified Difference	Ilexsaponin B2 is ~9.8-fold more potent against PDE5 than PDE1 in vitro.
Conditions	In vitro enzymatic assay measuring suppression of cyclic nucleotide hydrolysis

Why This Matters

This data provides a precise, measurable benchmark for lot-to-lot consistency and enables researchers to select the appropriate concentration range for PDE inhibition studies.

• [1] Liu, Z., Lin, Z., Chen, S., Wang, L., Xian, S. (2017). Rapid Screening of Potential Phosphodiesterase Inhibitors from the Roots of Ilex pubescens Hook. et Arn. Using a Combination of Ultrafiltration and LC–MS. Evidence-Based Complementary and Alternative Medicine, 2017, 2749643. View Source

Intestinal Absorption: Reduced P-gp Susceptibility

In a study using ultrafiltration LC-MS to screen 11 major compounds from Ilex pubescens roots, nine were identified as potential PDE inhibitors. Among these, five were confirmed to be dose-dependently active against PDEI and PDE5A. Ilexsaponin A1 and Ilexsaponin B2 were reported as 'the strongest' inhibitors in this cohort [1]. This finding positions ilexsaponin B2 as one of the two most potent PDE inhibitors among its major in-class analogs, justifying its selection over other less active constituents like ilexsaponin B1 or B3 for PDE-focused research.

P-gp Efflux Susceptibility

Head-to-head

Absorption not significantly enhanced by verapamil; B3: 3.4×, A1: 2.3×, B1: 1.4× increase

May indicate lower P-gp substrate liability relative to B3

In situ SPIP rat model with verapamil

Evidence Dimension	Comparative PDE Inhibitory Activity
Target Compound Data	Reported as one of the two 'strongest' PDE inhibitors among 5 confirmed active compounds.
Comparator Or Baseline	Ilexsaponin A1, ilexsaponin B1, B3, and others in the extract.
Quantified Difference	Qualitative ranking places B2 and A1 as superior to other tested saponins.
Conditions	In vitro dose-dependent PDE inhibition assay

Why This Matters

This evidence confirms that not all saponins from Ilex pubescens are equal; ilexsaponin B2 is among the most potent for PDE inhibition, guiding cost-effective procurement for specific research aims.

• [1] Liu, Z., Lin, Z., Chen, S., Wang, L., Xian, S. (2017). Rapid Screening of Potential Phosphodiesterase Inhibitors from the Roots of Ilex pubescens Hook. et Arn. Using a Combination of Ultrafiltration and LC–MS. Evidence-Based Complementary and Alternative Medicine, 2017, 2749643. View Source

Intestinal Uptake: Lower Endocytosis Dependence

Quantitative analyses using HPLC-MS have determined that ilexsaponin B2 constitutes approximately 12.27% of the total saponin fraction in purified Ilex pubescens root extracts . In contrast, other known saponins like ilexsaponin B1 and A1 are present at different, often lower, levels. This high relative abundance makes ilexsaponin B2 a key marker for extract standardization and a more economically viable target for large-scale isolation compared to minor, less abundant saponins.

Endocytosis Dependence

Head-to-head

31% absorption decrease with amantadine; A1: 71%, DC2: 100% decrease

Moderate reliance on clathrin-mediated uptake vs A1 and DC2

In situ SPIP; amantadine co-administration

Evidence Dimension	Relative Abundance in Saponin Fraction
Target Compound Data	~12.27% of total saponin fraction
Comparator Or Baseline	Other ilexsaponins (e.g., B1, A1) present at varying, typically lower percentages.
Quantified Difference	Represents a major, quantifiable fraction, ensuring reproducible sourcing.
Conditions	HPLC-MS analysis of purified root saponin extract

Why This Matters

This high abundance data supports the feasibility and cost-effectiveness of procuring or isolating ilexsaponin B2 in substantial quantities for extensive research programs.

PDE Isoform Selectivity: PDE5 over PDEI

A validated UPLC-qTOF-MS/MS method was used to simultaneously quantify six saponins (including ilexsaponin B2, B1, B3, A1, ilexgenin A, and ilexoside O) in rat plasma and tissues after oral administration of Ilex pubescens extract. The study revealed that all six saponins, including ilexsaponin B2, were most abundantly distributed in the intestine and thoracic aorta [1]. While this is a class-level observation for this group of saponins, it provides a crucial tissue distribution profile for ilexsaponin B2, differentiating it from saponins with different structural classes that may have distinct biodistribution patterns.

PDE Isoform Selectivity

Class-level

PDE5 IC50 48.8 μM; PDEI IC50 477.5 μM (9.8-fold)

Quantified PDE5 preference supports pathway-specific studies

No head-to-head selectivity data vs B1/B3

Evidence Dimension	Tissue Distribution after Oral Administration
Target Compound Data	Highest concentrations found in intestine and thoracic aorta.
Comparator Or Baseline	Co-administered saponins (ilexsaponin A1, B1, B3, etc.) showed similar distribution patterns.
Quantified Difference	Quantified in ng/mL range in various tissues; LLOQ 10 ng/mL in plasma.
Conditions	In vivo rat model; oral administration of IPTS extract

Why This Matters

This data informs in vivo study design, particularly for researchers investigating cardiovascular or gastrointestinal applications, by confirming the compound's presence in relevant target tissues.

• [1] Li, X., et al. (2023). Pharmacokinetic and tissue distribution study of six saponins in the rat after oral administration of Ilex pubescens extract using a validated simultaneous UPLC-qTOF-MS/MS assay. Journal of Pharmaceutical and Biomedical Analysis, 234, 115576. View Source

ilexsaponin B2: Key Application Scenarios

Cardiovascular Drug Discovery: PDE5 Lead Development

Ilexsaponin B2 is a suitable tool compound for investigating PDE5- and PDE1-mediated signaling pathways. Its dual inhibition profile with quantifiable IC50 values (48.8 μM for PDE5, 477.5 μM for PDE1) provides a clear dose-response framework for in vitro experiments [1]. This allows for the controlled modulation of cyclic nucleotide levels (cAMP/cGMP) to study downstream cellular effects. Unlike less-characterized saponins, the availability of this precise potency data enables researchers to design experiments with greater accuracy and reproducibility [2].

Natural Product Chemistry & Quality Control

As a major constituent (~12.27% of the total saponin fraction) and a key bioactive marker, ilexsaponin B2 is an essential reference standard for the development and validation of HPLC/UPLC methods for the quality control of Ilex pubescens raw materials, extracts, and finished products [1]. Its high purity (≥98%) and well-defined structure make it an ideal calibrant for quantifying the total saponin content and ensuring batch-to-batch consistency in manufacturing . This application is critical for both academic research and industrial production adhering to good manufacturing practices (GMP).

In Vivo Pharmacology & PK Studies

For researchers investigating the in vivo effects of Ilex pubescens saponins on cardiovascular health or gastrointestinal function, ilexsaponin B2 serves as a validated probe. Pharmacokinetic studies have confirmed that orally administered ilexsaponin B2 distributes to the intestine and thoracic aorta [1]. This established tissue distribution profile allows for targeted tissue analysis in animal models, enabling the correlation of local compound concentrations with observed pharmacodynamic effects. The existence of a validated LC-MS/MS assay further facilitates precise bioanalysis in these studies [1].

Metabolic Disease: Anti-Diabetic & Anti-Obesity Screening

Given its confirmed status as one of the most potent PDE inhibitors within the Ilex pubescens saponin fraction, ilexsaponin B2 is a high-value addition to any natural product library focused on discovering novel enzyme modulators [1]. Its inclusion provides a positive control or a starting point for structure-activity relationship (SAR) studies aimed at developing more potent or selective PDE inhibitors. Its dual PDE5/PDE1 activity presents an interesting pharmacological profile for screening campaigns against diseases where both enzymes are implicated [2].

Application

Selection Property

Validation Focus

PDE5 pathway lead development

PDE5 selectivity profile

Enzyme inhibition assay context, SAR studies

Natural product analytical reference

Authenticated saponin marker

Quantification in Ilex extracts, quality control

In vivo pharmacokinetic studies

Differentiated absorption mechanism

LC-MS method validation, efflux/endocytosis assessment

Metabolic enzyme inhibition screening

Multi-target inhibition profile

α-amylase, α-glucosidase, PDE5 screening

• [1] Li, X., et al. (2023). Pharmacokinetic and tissue distribution study of six saponins in the rat after oral administration of Ilex pubescens extract using a validated simultaneous UPLC-qTOF-MS/MS assay. Journal of Pharmaceutical and Biomedical Analysis, 234, 115576. View Source
• [2] Liu, Z., Lin, Z., Chen, S., Wang, L., Xian, S. (2017). Rapid Screening of Potential Phosphodiesterase Inhibitors from the Roots of Ilex pubescens Hook. et Arn. Using a Combination of Ultrafiltration and LC–MS. Evidence-Based Complementary and Alternative Medicine, 2017, 2749643. View Source